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Compound of Interest

Compound Name:
2-Amino-2',5-

dichlorobenzophenone

Cat. No.: B023164 Get Quote

CAS Number: 2958-36-3

A Core Intermediate in Pharmaceutical Synthesis

This technical guide offers a comprehensive overview of 2-Amino-2',5-
dichlorobenzophenone, a pivotal chemical intermediate in the synthesis of several

pharmaceuticals.[1] The document consolidates its chemical and physical properties, safety

and handling information, and detailed experimental protocols for its synthesis and application

in drug development. It also provides visualizations of its role in the creation of active

pharmaceutical ingredients and their subsequent biological interactions, tailored for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
2-Amino-2',5'-dichlorobenzophenone is a yellow to yellow-green crystalline powder.[1] Its

chemical structure and key identifiers are presented below.

Chemical Structure:

(Structure of 2-Amino-2',5-dichlorobenzophenone)

Physicochemical and Spectral Data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b023164?utm_src=pdf-interest
https://www.benchchem.com/product/b023164?utm_src=pdf-body
https://www.benchchem.com/product/b023164?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_2_Amino_2_5_dichlorobenzophenone_CAS_2958_36_3.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_2_Amino_2_5_dichlorobenzophenone_CAS_2958_36_3.pdf
https://www.benchchem.com/product/b023164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
(2-amino-5-chlorophenyl)(2-

chlorophenyl)methanone
[2][3][4]

CAS Number 2958-36-3 [1][3][5]

Molecular Formula C₁₃H₉Cl₂NO [1][3][6]

Molecular Weight 266.12 g/mol [1][3][7]

Appearance Yellow to yellow-green powder [1][3][5]

Melting Point 87-89 °C [1][3][5][7]

Boiling Point 453.6 ± 40.0 °C (Predicted) [1]

Solubility

Insoluble in water. Soluble in

methanol, DMF (30 mg/ml),

and DMSO (30 mg/ml).

[1][3][5][6][7][8]

pKa (Predicted) -0.97 ± 0.10 [1]

LogP (Predicted) 4.4 [1]

EINECS Number 220-985-2 [1][7]

InChI Key
KWZYIAJRFJVQDO-

UHFFFAOYSA-N
[1][6][7]

SMILES
C1=CC=C(C(=C1)C(=O)C2=C

(C=CC(=C2)Cl)N)Cl
[1][7][9]

UV max (Ethanol) 257, 296 nm [6]

Role in Drug Development
The primary application of 2-Amino-2',5'-dichlorobenzophenone is as a crucial intermediate in

the synthesis of several benzodiazepine drugs.[1][2] These psychoactive compounds act on

the central nervous system and are widely used for their anxiolytic, sedative, hypnotic,

anticonvulsant, and muscle relaxant properties.[1][2]

Benzodiazepines synthesized from this precursor include:
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Lorazepam[2][5]

Diclazepam[2][6]

Delorazepam[2][6]

Triazolam[2][6][8]

Prazepam[6]

The unique di-chlorinated structure of 2-Amino-2',5'-dichlorobenzophenone is integral to the

final structure and pharmacological activity of these drugs.[2]

Signaling Pathways of Benzodiazepines
The following diagram illustrates the mechanism by which benzodiazepines, synthesized from

2-Amino-2',5'-dichlorobenzophenone, modulate the GABA-A receptor. These drugs bind to a

specific allosteric site on the receptor, which enhances the effect of the inhibitory

neurotransmitter GABA.[10]
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GABA-A Receptor Signaling Pathway

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings.

Synthesis of 2-Amino-2',5'-dichlorobenzophenone
This method outlines the synthesis of the title compound through the reduction of an isoxazole

precursor using iron powder.[3]
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Materials:

Isoxazole precursor

Toluene

Hydrochloric acid

Iron powder

Reaction vessel

Procedure:

In a reaction vessel, combine toluene, hydrochloric acid, the isoxazole precursor, and iron

powder. The typical mass ratio of isoxazole:toluene:iron powder:hydrochloric acid is

1:2.5:0.5:1.2.[3]

Heat the mixture to reflux and maintain for a period sufficient to complete the reduction.

After cooling, filter the reaction mixture to remove iron and iron salts.

The filtrate is then typically washed and concentrated.

Cool the concentrated filtrate and centrifuge to obtain the wet product.[3]

Dry the product to yield the finished 2-Amino-2',5'-dichlorobenzophenone.[3]

Acylation for Lorazepam Intermediate Synthesis
This protocol describes a key acylation step in the synthesis of a lorazepam intermediate.[1]

[11]

Materials:

2-Amino-2',5'-dichlorobenzophenone

Chloroacetyl chloride[1]
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Organic solvent (e.g., dichloromethane, ethyl acetate)[1]

Reaction vessel with stirring and temperature control

Procedure:

Dissolution: Dissolve 2-Amino-2',5'-dichlorobenzophenone in an appropriate organic solvent

in the reaction vessel. A suggested mass-to-volume ratio is 1:8 g/ml.[1]

Acylation: Cool the solution to a temperature between 0-30°C.[1]

Addition of Acylating Agent: Slowly add chloroacetyl chloride to the reaction mixture. The

molar ratio of 2-Amino-2',5'-dichlorobenzophenone to chloroacetyl chloride should be

between 1:1.05 and 1:1.5.[1]

Reaction Time: Stir the reaction mixture for 0.5-2 hours.[1]

Work-up and Isolation: Upon completion, the product, 2-chloroacetylamino-2',5'-

dichlorobenzophenone, can be isolated and purified using standard organic chemistry

techniques such as extraction, washing, and recrystallization.[1]

Visualized Workflows
The following diagrams illustrate key workflows related to 2-Amino-2',5'-dichlorobenzophenone.
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Workflow for the synthesis of 2-Amino-2',5'-dichlorobenzophenone.
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Synthesis of Lorazepam from 2-Amino-2',5'-dichlorobenzophenone.

Analytical Applications
Beyond its primary role in synthesis, 2-Amino-2',5'-dichlorobenzophenone also serves in

analytical chemistry. It has been used as a spectrophotometric reagent for determining
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hexavalent chromium [Cr(VI)] in environmental samples.[2][7] Additionally, it is utilized in the

study of the electroanalytical behavior of benzodiazepines, such as mexazolam, and can serve

as a reference standard in these analyses.[2][7]

Safety and Handling
2-Amino-2',5'-dichlorobenzophenone is considered hazardous.[12] It can cause skin and

serious eye irritation, and may cause respiratory irritation. It is also harmful if swallowed, in

contact with skin, or if inhaled.

Precautionary Measures:

Handle in a well-ventilated place.[8][13]

Wear suitable protective clothing, gloves, and eye/face protection.[8][13]

Avoid formation of dust and aerosols.[8]

Wash hands and any exposed skin thoroughly after handling.[12]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][13]

Keep away from incompatible materials and foodstuff containers.[8][13]

In case of exposure, follow standard first-aid measures and seek medical attention.[12] For

spills, avoid generating dust, and use dry clean-up procedures.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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